Cas no 1604364-49-9 ((1R)-1-(1,3-oxazol-5-yl)ethan-1-amine)

(1R)-1-(1,3-oxazol-5-yl)ethan-1-amine structure
1604364-49-9 structure
Product Name:(1R)-1-(1,3-oxazol-5-yl)ethan-1-amine
CAS No:1604364-49-9
MF:C5H8N2O
MW:112.129820823669
CID:4727466
PubChem ID:28924827
Update Time:2023-11-24

(1R)-1-(1,3-oxazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(Oxazol-5-yl)ethanamine
    • (1R)-1-(1,3-oxazol-5-yl)ethan-1-amine
    • Inchi: 1S/C5H8N2O/c1-4(6)5-2-7-3-8-5/h2-4H,6H2,1H3/t4-/m1/s1
    • InChI Key: GOADWLCEMFNDHJ-SCSAIBSYSA-N
    • SMILES: O1C=NC=C1[C@@H](C)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Topological Polar Surface Area: 52

(1R)-1-(1,3-oxazol-5-yl)ethan-1-amine Pricemore >>

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1604364-49-9 95%
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